Cas no 61477-38-1 ((3R)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol)

• Product Name: (3R)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol
• CAS No: 61477-38-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 499677
• Update Time: 2023-08-03

(3R)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,3-[[(1S)-1-phenylethyl]amino]-, (3S)-
• 1-Butanol,3-[(1-phenylethyl)amino]-, [S-(R*,R*)]-
• (3S)-3-methyl-3-[((1S)-1-phenylethyl)amino]propan-1-ol
• (3R)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol

• Inchi： 1S/C12H19NO/c1-10(8-9-14)13-11(2)12-6-4-3-5-7-12/h3-7,10-11,13-14H,8-9H2,1-2H3/t10-,11+/m1/s1
• InChI Key： QVCHRCCBOOGZRT-MNOVXSKESA-N
• SMILES： OCC[C@@H](C)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 193.147
• Monoisotopic Mass: 193.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 0.987±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 302.5±25.0 ºC (760 Torr),
• Flash Point: 92.6±13.8 ºC,
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 32.26000
• LogP: 2.49900